Cas no 4694-17-1 (5,5-dimethylcyclohex-2-en-1-one)

• Product Name: 5,5-dimethylcyclohex-2-en-1-one
• CAS No: 4694-17-1
• MF: C₈H₁₂O
• MW: 124.180282592773
• MDL: MFCD00182488
• CID: 330716
• PubChem ID: 138322
• Update Time: 2025-09-26

5,5-dimethylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,5,5-dimethyl-
• 5,5-DIMETHYLCYCLOHEX-2-EN-1-ONE
• 2-Cyclohexen-1-one,5,5-dimethyl
• 2-Cyclohexenone,5,5-dimethyl
• 5,5-dimethyl-2-cyclohexen-1-one
• 5,5-Dimethyl-2-cyclohexenone
• 5,5-dimethyl-cyclohex-2-en-1-one
• 5,5-dimethyl-cyclohex-2-ene-1-one
• 5,5-dimethyl-cyclohex-2-enone
• 5,5-dimethylcyclohex-2-en-one
• 5.5-Dimethylcyclohex-2-en-1-one
• 3,3-dimethyl-cyclohex-5-en-1-one
• 5,5-dimethylcyclo-hex-2-enone
• SCHEMBL318228
• A18801
• 2-Cyclohexen-1-one, 5,5-dimethyl-
• DTXSID80196990
• F12457
• EN300-112965
• 2-Cyclohexenone, 5,5-dimethyl-
• 4694-17-1
• 5,5-Dimethylcyclohex-2-enone
• CDDGRARTNILYAB-UHFFFAOYSA-N
• AKOS004120817
• 5,5-dimethylcyclohex-2-en-1-one

• MDL： MFCD00182488
• Inchi： 1S/C8H12O/c1-8(2)5-3-4-7(9)6-8/h3-4H,5-6H2,1-2H3
• InChI Key： CDDGRARTNILYAB-UHFFFAOYSA-N
• SMILES： O=C1C=CCC(C)(C)C1

Computed Properties

• Exact Mass: 124.08900
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 1.93170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones